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For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Agfa's MUSICA Image Processing Technology

In the realm of medical imaging, the quality of image processing is paramount, directly

impacting diagnostic confidence and the ability to detect subtle pathologies. Agfa's Multi-Scale

Image Contrast Amplification (MUSICA) processing has established itself as a significant player

in enhancing the quality of digital radiography images. This guide provides a comparative study

of MUSICA processing on different image types, offering insights into its performance,

underlying technology, and methodologies for objective evaluation.

Core Technology: Fractional Multiscale Processing
MUSICA's core technology, particularly in its latest iterations, is Fractional Multiscale

Processing (FMP). This technique decomposes a raw digital image into multiple frequency

layers. By analyzing and modulating the contrast and noise within each layer independently,

MUSICA enhances the visibility of clinically relevant structures across a wide range of

densities, from soft tissue to bone.[1] This process is designed to be automatic, adapting to the

specific body part and exposure settings to produce consistently high-quality images.[1]

The latest evolution, MUSICA Xpert, integrates artificial intelligence (AI) with these

mathematical models.[2] An AI-driven deep learning model analyzes pixel content to
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dynamically adjust processing, aiming for consistent quality across diverse patient types and

anatomies.[2]

Performance Across Different Image Types: A
Comparative Overview
While direct head-to-head quantitative studies with the latest versions of competitor software

are not extensively published, the benefits of MUSICA processing have been documented

across various imaging applications, particularly in comparison to standard processing and

previous MUSICA generations.

Skeletal Radiography
In skeletal imaging, the clarity of trabecular patterns and the definition of cortical bone are

critical. Studies comparing MUSICA 2 and MUSICA 3 have shown a significant preference

among radiologists for images processed with the newer generation, especially in challenging

cases involving adipose or improperly positioned patients.[3] Quantitative analysis in these

studies demonstrated higher Signal-to-Noise Ratio (SNR) and Contrast-to-Noise Ratio (CNR)

for MUSICA 3 processed images.[3]

Chest Radiography
For chest X-rays, MUSICA processing aims to provide a balanced presentation of the lungs,

mediastinum, and bone structures. A key advantage highlighted in studies is the potential for

significant radiation dose reduction without compromising image quality. For instance, trials on

gridless chest imaging using third-generation MUSICA demonstrated the potential for up to a

67% dose reduction compared to imaging with a grid, with radiologists preferring the quality of

the non-grid images. Furthermore, MUSICA's specialized "Catheter Processing" has been

shown to significantly improve the visibility of low-contrast PICC line tips in neonatal chest X-

rays compared to standard processing.[1]

Mammography
In digital mammography, the detection of microcalcifications is a critical diagnostic task. A study

comparing Agfa Musica 1 with four other manufacturer-recommended algorithms found that the

choice of image processing significantly impacts the detectability of microcalcification clusters.
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While in this particular study, other algorithms showed higher performance for this specific task,

it underscores the critical role of processing software in mammographic image quality.

Abdominal and Pelvic Imaging
For abdominal and pelvic examinations, MUSICA processing is designed to enhance the

visualization of subtle details in soft tissues. The automatic nature of the processing helps in

achieving consistent image quality across a range of patient sizes and densities, which is

particularly beneficial in these types of examinations.

Quantitative Performance Data
Summarizing data from various studies, the following tables provide an overview of the

quantitative and qualitative improvements observed with MUSICA processing.

Table 1: Quantitative Image Quality Metrics - MUSICA 3 vs. MUSICA 2 in Skeletal Radiography

Metric MUSICA 2 (Mean) MUSICA 3 (Mean) Improvement

Signal-to-Noise Ratio

(SNR)
Lower Higher Statistically Significant

Contrast-to-Noise

Ratio (CNR)
Lower Higher Statistically Significant

Data synthesized from studies on skeletal digital radiography.[3]

Table 2: Radiologist Image Quality Assessment - MUSICA-processed Images in General

Radiography

Examination Type Average Image Quality Score (out of 5)

Chest > 4.5

Abdomen > 4.5

Spine & Pelvis 4.57

Extremities > 4.5
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Based on a study in Germany with six independent radiologists evaluating 42 images.

Table 3: Radiation Dose Reduction Potential with MUSICA Processing

Examination Type Dose Reduction Comparison Basis

Chest (Gridless) Up to 67%
Compared to imaging with a

grid

General Radiography Approx. 50%
Compared to national dose

reference levels

Pediatric Applications Up to 60%
Compared to traditional Barium

Fluoro Bromide CR systems

Data compiled from various Agfa publications and clinical studies.

Comparative Landscape: MUSICA and Alternatives
The field of medical image processing is competitive, with major manufacturers offering

sophisticated solutions. While direct comparative studies are limited, a feature-based

comparison can provide valuable insights.

Table 4: Feature Comparison of Advanced Image Processing Technologies
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Feature Agfa MUSICA Xpert
GE Healthcare
TrueFidelity™ (for
CT)

Siemens
DiamondView Plus

Core Technology
AI-powered Fractional

Multiscale Processing

Deep Learning-based

Image Reconstruction

On-board post-

processing tool

Key Features

- AI-driven dynamic

processing-

Personalized image

processing models-

Grid-free scatter

reduction

- High-definition, low-

noise images-

Preservation of image

texture- Dose

reduction potential

- Automated image

enhancement- Organ-

specific program

settings- Optimized for

bone and soft tissue

Stated Benefits

- Enhanced diagnostic

confidence- Improved

workflow efficiency-

Consistent image

quality

- Improved reading

confidence- Enhanced

visualization of fine

details- Potential for

dose optimization

- High level of image

contrast- Automated

workflow- Covers a

wide range of

applications

This table is based on publicly available information and is intended for a general comparative

overview. TrueFidelity is primarily a CT technology, but reflects the trend towards AI and deep

learning in medical imaging.[4][5][6]

Experimental Protocols for Objective Evaluation
For institutions aiming to conduct their own comparative studies, the following methodologies

are recommended.

Quantitative Analysis using Phantoms
Objective: To objectively measure image quality parameters of different image processing

algorithms.

Methodology:

Phantom Selection: Utilize a standardized radiographic phantom (e.g., a chest phantom or a

contrast-detail phantom) that contains various test objects for evaluating spatial resolution,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://fokusdiagnostic.com/siemens-multix-select-dr-x-ray-unit/
https://24x7mag.com/medical-equipment/imaging-equipment/siemens-introduces-new-version-multix-fusion-dr-system/
https://radiologybusiness.com/topics/healthcare-management/business-intelligence/siemens-multix-fusion-digital-radiography-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contrast resolution, and noise.[7]

Image Acquisition: Acquire images of the phantom using a consistent set of exposure

parameters (kVp, mAs) across all processing algorithms being tested.

Image Processing: Process the raw image data with each of the algorithms under

investigation (e.g., MUSICA, competitor software, standard processing).

Data Analysis:

Signal-to-Noise Ratio (SNR): Measure the mean pixel value and the standard deviation in

a uniform region of interest (ROI) within the phantom image. Calculate SNR as the mean

pixel value divided by the standard deviation.

Contrast-to-Noise Ratio (CNR): Select ROIs in a feature of interest and the adjacent

background. Calculate CNR as the absolute difference in the mean pixel values of the two

ROIs divided by the pooled standard deviation of the background.

Modulation Transfer Function (MTF): For assessing spatial resolution, analyze the image

of a line-pair phantom or an edge to determine the MTF, which describes the system's

ability to reproduce contrast at different spatial frequencies.

Data Comparison: Tabulate the calculated SNR, CNR, and MTF values for each processing

algorithm and perform statistical analysis to identify significant differences.

Qualitative Analysis: Visual Grading Analysis (VGA)
Objective: To assess the clinical image quality as perceived by radiologists.

Methodology:

Image Selection: Collect a set of anonymized clinical images of a specific anatomical region

(e.g., chest, knee) that have been processed with the different algorithms being compared.

Observer Panel: Recruit a panel of experienced radiologists to evaluate the images.

Evaluation Criteria: Establish a clear set of image quality criteria based on the visibility of key

anatomical structures (e.g., "Clarity of the costophrenic angles" for a chest X-ray).[8]
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Grading Scale: Use a predefined rating scale, such as a 5-point Likert scale

(1=Unacceptable, 5=Excellent), for observers to score each criterion for each image.[8]

Blinded Review: Present the images to the observers in a randomized and blinded fashion to

avoid bias.

Statistical Analysis: Analyze the collected scores using appropriate statistical methods for

ordinal data, such as Visual Grading Characteristics (VGC) analysis, to determine if there are

statistically significant differences in perceived image quality between the algorithms.[8][9]

Visualizing the Workflow and Logic
To better understand the processes involved, the following diagrams illustrate the MUSICA

processing pathway and a typical experimental workflow for its evaluation.
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MUSICA Application Across Image Types
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MUSICA Application Logic

Conclusion
Agfa's MUSICA image processing technology, particularly with the integration of AI in its latest

generation, offers significant advantages in terms of image quality, workflow efficiency, and the

potential for radiation dose reduction across a variety of digital radiography applications. While

direct, quantitative comparisons with the latest competitor software are not always publicly

available, the principles and methodologies for objective evaluation outlined in this guide

provide a framework for researchers, scientists, and drug development professionals to assess

the performance of MUSICA and other image processing technologies within their specific

contexts. The consistent delivery of high-quality images is a critical component in both clinical

diagnostics and the imaging-based endpoints of clinical trials, making a thorough

understanding of the underlying image processing a necessity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://blazingprojects.com/postgraduate_thesis/detail.php?dept=Radiography&id=50470
https://www.dotmed.com/news/story/65760
https://www.dotmed.com/news/story/65659
https://fokusdiagnostic.com/siemens-multix-select-dr-x-ray-unit/
https://24x7mag.com/medical-equipment/imaging-equipment/siemens-introduces-new-version-multix-fusion-dr-system/
https://radiologybusiness.com/topics/healthcare-management/business-intelligence/siemens-multix-fusion-digital-radiography-system
https://www.itransition.com/ai/radiology
https://quibim.com/news/ai-in-radiology/
https://savelife.ai/how-ai-in-medical-imaging-is-transforming-radiology/
https://www.benchchem.com/product/b15570493#comparative-study-of-musica-processing-on-different-image-types
https://www.benchchem.com/product/b15570493#comparative-study-of-musica-processing-on-different-image-types
https://www.benchchem.com/product/b15570493#comparative-study-of-musica-processing-on-different-image-types
https://www.benchchem.com/product/b15570493#comparative-study-of-musica-processing-on-different-image-types
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

